Cas no 128286-24-8 (Pregn-5-en-16-ol,20-(dimethylamino)-3-methoxy-, (3b,16b,20S)- (9CI))

• Product Name: Pregn-5-en-16-ol,20-(dimethylamino)-3-methoxy-, (3b,16b,20S)- (9CI)
• CAS No: 128286-24-8
• MF: C₂₄H₄₁NO₂
• MW: 375.587847471237
• CID: 214762
• Update Time: 2024-03-01

Pregn-5-en-16-ol,20-(dimethylamino)-3-methoxy-, (3b,16b,20S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-16-ol,20-(dimethylamino)-3-methoxy-, (3b,16b,20S)- (9CI)
• (-)-PachyaximineB
• Pachyaximine B
• Pregn-5-en-16-ol, 20-(dimethylamino)-3-methoxy-, (3β,16β,20S)- (9CI)

• Inchi： 1S/C24H41NO2/c1-15(25(4)5)22-21(26)14-20-18-8-7-16-13-17(27-6)9-11-23(16,2)19(18)10-12-24(20,22)3/h7,15,17-22,26H,8-14H2,1-6H3/t15-,17-,18+,19-,20-,21-,22-,23-,24-/m0/s1
• InChI Key： SHODHJIHSJWYCM-XVBKDQRHSA-N
• SMILES： [C@@H]1(OC)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@@H](N(C)C)C)[C@@H](O)C3)CC=2

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 463.3±40.0 °C(Predicted)
• PSA: 52.54
• pka: 15.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 16-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 16-hydroxysteroids